Cas no 1213542-97-2 ((R)-4-(1-Aminopentyl)benzonitrile)

• Product Name: (R)-4-(1-Aminopentyl)benzonitrile
• CAS No: 1213542-97-2
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5018179
• Update Time: 2023-08-25

(R)-4-(1-Aminopentyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• (R)-4-(1-Aminopentyl)benzonitrile

• Inchi： 1S/C12H16N2/c1-2-3-4-12(14)11-7-5-10(9-13)6-8-11/h5-8,12H,2-4,14H2,1H3/t12-/m1/s1
• InChI Key： LZACUTCWKOMQHZ-GFCCVEGCSA-N
• SMILES： N[C@@H](C1C=CC(C#N)=CC=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8